Cas no 53716-48-6 ( )

• Product name: &nbsp
• CAS No: 53716-48-6
• MF: C₁₉H₂₉NO₂
• MW: 303.439065694809
• CID: 939027
• PubChem ID: 10447719

  Chemical and Physical Properties

Names and Identifiers

• methyl 1-[1-(dimethylamino)propan-2-yl]-2-phenylcyclohexane-1-carboxylate
• 1-(2-Dimethylamino-1-methylethyl)-2-phenylcyclohexyl acetate
• methyl 1-[1-(dimethylamino)propan-2-yl]-2-phenylcyclohexanecarboxylate
• Nexeridine [INN]
• UNII-8CM77ZQ65K
• Q19598141
• 8CM77ZQ65K
• CHEMBL2110963
• NEXERIDINE
• TVQPXLMQOZWEBA-UHFFFAOYSA-N
• [1-[1-(dimethylamino)propan-2-yl]-2-phenylcyclohexyl] acetate
• CYCLOHEXANOL, 1-(2-(DIMETHYLAMINO)-1-METHYLETHYL)-2-PHENYL-, ACETATE (ESTER)
• SCHEMBL11838618
• DTXSID001023865
• (-)-1-(2-Dimethylamino-1-methylethyl)-2-phenylcyclohexyl acetate
• 53716-48-6
• 1-[2-(dimethylamino)-1-methylethyl]-2-phenylcyclohexyl acetate
•  

• Inchi： InChI=1S/C19H29NO2/c1-15(14-20(3)4)19(22-16(2)21)13-9-8-12-18(19)17-10-6-5-7-11-17/h5-7,10-11,15,18H,8-9,12-14H2,1-4H3
• InChI Key： TVQPXLMQOZWEBA-UHFFFAOYSA-N
• SMILES： CC(CN(C)C)C1(CCCCC1C2=CC=CC=C2)OC(=O)C

Computed Properties

• Exact Mass: 303.22000
• Monoisotopic Mass: 303.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.84380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids